Cas no 677761-98-7 (1-(difluoromethyl)-6-oxo-1,6-dihydropyridine-3-carboxylic acid)

• Product Name: 1-(difluoromethyl)-6-oxo-1,6-dihydropyridine-3-carboxylic acid
• CAS No: 677761-98-7
• MF: C₇H₅F₂NO₃
• MW: 189.116308927536
• MDL: MFCD18791594
• CID: 3299334
• PubChem ID: 21885875
• Update Time: 2025-05-26

1-(difluoromethyl)-6-oxo-1,6-dihydropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-PYRIDINECARBOXYLIC ACID, 1-(DIFLUOROMETHYL)-1,6-DIHYDRO-6-OXO-
• 1-(difluoromethyl)-6-oxo-1,6-dihydropyridine-3-carboxylic acid
• CS-0454843
• 677761-98-7
• 109-311-7
• SCHEMBL1852937
• DS-020526
• 1-Difluoromethyl-6-oxo-1,6-dihydro-pyridine-3-carboxylic acid
• 1-(difluoromethyl)-6-oxopyridine-3-carboxylic acid

• MDL： MFCD18791594
• Inchi： 1S/C7H5F2NO3/c8-7(9)10-3-4(6(12)13)1-2-5(10)11/h1-3,7H,(H,12,13)
• InChI Key： AZMITOFROYTOFN-UHFFFAOYSA-N
• SMILES： C1N(C(F)F)C(=O)C=CC=1C(O)=O

Computed Properties

• Exact Mass: 189.024
• Monoisotopic Mass: 189.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.6A^2
• XLogP3: 0.6

Experimental Properties

• Density: 1.6±0.0 g/cm3
• Boiling Point: 321.5±0.0 °C at 760 mmHg
• Flash Point: 148.2±0.0 °C
• Vapor Pressure: 0.0±0.0 mmHg at 25°C

1-(difluoromethyl)-6-oxo-1,6-dihydropyridine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(difluoromethyl)-6-oxo-1,6-dihydropyridine-3-carboxylic acid

Introduction to 1-(difluoromethyl)-6-oxo-1,6-dihydropyridine-3-carboxylic acid (CAS No. 677761-98-7)

1-(difluoromethyl)-6-oxo-1,6-dihydropyridine-3-carboxylic acid, identified by its CAS number 677761-98-7, is a significant compound in the field of pharmaceutical chemistry and drug development. This heterocyclic compound belongs to the pyridine family, featuring a difluoromethyl group and a carboxylic acid moiety, which contribute to its unique chemical properties and biological activities. The presence of these functional groups makes it a valuable intermediate in synthesizing various pharmacologically active molecules.

The structural framework of 1-(difluoromethyl)-6-oxo-1,6-dihydropyridine-3-carboxylic acid consists of a six-membered ring with an oxygen atom at the 6-position and a carbonyl group at the 3-position. The difluoromethyl substituent at the 1-position introduces electron-withdrawing effects, enhancing the compound's reactivity and potential for further functionalization. This structural feature is particularly relevant in medicinal chemistry, where such modifications can influence metabolic stability, binding affinity, and overall pharmacokinetic profiles.

In recent years, there has been growing interest in pyridine derivatives due to their diverse biological activities. Studies have demonstrated that compounds incorporating the pyridine core exhibit properties such as antimicrobial, anti-inflammatory, and anticancer effects. The carboxylic acid group in 1-(difluoromethyl)-6-oxo-1,6-dihydropyridine-3-carboxylic acid provides a site for further derivatization, enabling the synthesis of more complex molecules with tailored biological functions. For instance, this compound has been explored as a precursor in the development of novel inhibitors targeting specific enzymatic pathways.

One of the most compelling aspects of 1-(difluoromethyl)-6-oxo-1,6-dihydropyridine-3-carboxylic acid is its role in the synthesis of kinase inhibitors. Kinases are enzymes involved in numerous cellular processes, including signal transduction and cell division. Dysregulation of kinase activity is associated with various diseases, particularly cancer. By incorporating the pyridine scaffold into kinase inhibitors, researchers can achieve high selectivity and potency. The difluoromethyl group enhances binding affinity by improving interactions with the target enzyme's active site. Additionally, the carboxylic acid moiety can be used to form hydrogen bonds or coordinate with metal ions, further stabilizing the inhibitor-kinase complex.

Recent advancements in computational chemistry have enabled more efficient design and optimization of kinase inhibitors. Molecular modeling techniques allow researchers to predict how modifications to the core structure will affect binding affinity and selectivity. In this context, 1-(difluoromethyl)-6-oxo-1,6-dihydropyridine-3-carboxylic acid serves as a versatile building block for generating novel inhibitors. Its ability to undergo further functionalization makes it particularly useful for exploring structure-activity relationships (SARs). By systematically varying substituents around the pyridine ring, researchers can identify optimal conditions for achieving desired biological outcomes.

The pharmaceutical industry has also explored 1-(difluoromethyl)-6-oxo-1,6-dihydropyridine-3-carboxylic acid as a precursor for antiviral agents. Viruses rely on host cellular machinery for replication, making it challenging to develop drugs that target viral pathogens without affecting host cells. Pyridine derivatives have shown promise in disrupting viral replication cycles by inhibiting key viral enzymes or interfering with host-virus interactions. The difluoromethyl group's electron-withdrawing properties can enhance binding to viral targets, while the carboxylic acid group provides opportunities for covalent inhibition or irreversible binding.

In conclusion,1-(difluoromethyl)-6-oxo-1,6-dihydropyridine-3-carboxylic acid (CAS No. 677761-98-7) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an excellent candidate for synthesizing kinase inhibitors, antiviral agents, and other therapeutic molecules. As computational methods continue to advance, researchers will be able to leverage this compound more effectively to design novel drugs with improved efficacy and selectivity.